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Compound of Interest

Compound Name: 2,4-Dichloro-5-fluorobenzonitrile

Cat. No.: B139205

An In-depth Technical Guide to 2,4-Dichloro-5-
fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2,4-Dichloro-5-fluorobenzonitrile, a key intermediate in various synthetic
applications, including pharmaceutical research and development. This document details its
fundamental characteristics, provides experimental protocols for its synthesis and purification,
and outlines its known safety information.

Core Physical and Chemical Properties

2,4-Dichloro-5-fluorobenzonitrile is a halogenated aromatic nitrile. Its chemical structure
incorporates a benzene ring substituted with two chlorine atoms, a fluorine atom, and a nitrile
group. This combination of functional groups imparts specific reactivity and physical properties
to the molecule.

Quantitative Data Summary

The key physical and chemical properties of 2,4-Dichloro-5-fluorobenzonitrile are
summarized in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C7H2CI2FN [1112]

Molecular Weight 190.00 g/mol [1][2]

CAS Number 128593-93-1 [1][2]
White to cream crystals or

Appearance [3]
powder

Melting Point 41.0-50.0 °C [3]

Boiling Point Not available

Predicted Density 1.49 + 0.1 g/cm3

. Soluble in many organic

Solubility [4]

solvents.

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 2,4-Dichloro-5-
fluorobenzonitrile.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 13C NMR and °F NMR spectral data are available and can be used for structural
elucidation.[1]

Experimental Protocols

The following section details a cited experimental protocol for the synthesis and purification of
2,4-Dichloro-5-fluorobenzonitrile.

Synthesis via Ammoxidation

A common industrial method for the synthesis of 2,4-Dichloro-5-fluorobenzonitrile involves
the ammoxidation of a corresponding toluene derivative.
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Reaction: Ammoxidation of a mixture of 2,4-dichloro-5-fluorotoluene and 2,6-dichloro-3-
fluorotoluene.

Reagents and Conditions:

o Starting Materials: A mixture of 2,4-dichloro-5-fluorotoluene and 2,6-dichloro-3-fluorotoluene.
e Reactants: Ammonia (NHs), Air (Oz2), and Steam (Hz0).

o Catalyst: Ammoxidation catalyst.

o Temperature: 350°C to 550°C.

e Phase: Gas phase.

Procedure:

e A gaseous mixture of the dichlorofluorotoluene isomers, ammonia, air, and steam is passed
over a heated ammoxidation catalyst.

e The reaction converts the methyl group of the toluene derivatives into a nitrile group.

e The resulting product stream contains a mixture of 2,4-dichloro-5-fluorobenzonitrile and
2,6-dichloro-3-fluorobenzonitrile.

Purification by Fractional Distillation

The isomeric mixture of benzonitriles produced during the synthesis can be separated and
purified using fractional distillation.

Procedure:

e The crude reaction mixture containing the isomeric benzonitriles is subjected to fractional
distillation under reduced pressure.

» The different boiling points of the isomers allow for their separation.

e This method can yield 2,4-Dichloro-5-fluorobenzonitrile with high purity.
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Mandatory Visualizations

The following diagrams illustrate key experimental workflows related to 2,4-Dichloro-5-
fluorobenzonitrile.
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Synthesis and Purification Workflow

Safety Information

2,4-Dichloro-5-fluorobenzonitrile is a chemical that requires careful handling. The following is
a summary of its hazard classifications:

» Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]
» Skin Irritation: Causes skin irritation.[1]
o Eye Irritation: Causes serious eye irritation.[1]

It is imperative to use appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, when handling this compound. All work should be conducted in
a well-ventilated fume hood. For detailed safety information, please refer to the Safety Data
Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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